Cas no 52372-95-9 (5-methoxyindan-1-amine)

• Product Name: 5-methoxyindan-1-amine
• CAS No: 52372-95-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD07778333
• CID: 376115
• PubChem ID: 3016740
• Update Time: 2025-05-19

5-methoxyindan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2,3-dihydro-1H-inden-1-amine
• 1H-Inden-1-amine,2,3-dihydro-5-methoxy-
• 2,3-Dihydro-5-methoxy-1H-inden-1-amine
• CCA37295
• SB76706
• DTXSID10966769
• 5alpha-Androstan-3alpha,17beta-diol3-acetate
• EN300-368443
• MFCD07778333
• 52372-95-9
• N11042
• CHEMBL149090
• SB76496
• 1H-Inden-1-amine, 2,3-dihydro-5-methoxy-
• FT-0691381
• CS-0453273
• A853010
• AB29114
• SCHEMBL268865
• 5-methoxyindan-1-amine
• BIYHMCGHGLLTIN-UHFFFAOYSA-N
• 5-Methoxy-1-indanamine, AldrichCPR
• 1-amino-5-methoxy-indane
• SY251429
• 1-Amino-5-methoxy-2,3-dihydro-1H-indene
• DB-014583

• MDL： MFCD07778333
• Inchi： 1S/C10H13NO/c1-12-8-3-4-9-7(6-8)2-5-10(9)11/h3-4,6,10H,2,5,11H2,1H3
• InChI Key： BIYHMCGHGLLTIN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)CCC2N

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.2

Experimental Properties

• Density: 1.087
• Boiling Point: 279°Cat760mmHg
• Flash Point: 129.3°C
• Refractive Index: 1.561
• PSA: 35.25000
• LogP: 2.34150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5-methoxyindan-1-amine

Research Brief on 5-Methoxyindan-1-amine (CAS: 52372-95-9): Recent Advances and Applications

5-Methoxyindan-1-amine (CAS: 52372-95-9) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its structural properties, pharmacological activities, and synthetic pathways, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the serotonin receptor affinity of 5-methoxyindan-1-amine, revealing its potential as a modulator for neurological disorders such as depression and anxiety. The study employed molecular docking simulations and in vitro assays to demonstrate its selective binding to 5-HT_1A and 5-HT_2A receptors, suggesting a mechanism of action akin to established antidepressants. These findings underscore the compound's relevance in central nervous system (CNS) drug discovery.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the synthetic optimization of 5-methoxyindan-1-amine. The researchers developed a novel catalytic hydrogenation method to improve yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating preclinical and clinical evaluations, as it ensures a reliable supply of the compound for further research.

Beyond its neurological applications, 5-methoxyindan-1-amine has also been explored for its anti-inflammatory properties. A 2024 preprint on ChemRxiv reported its efficacy in inhibiting pro-inflammatory cytokines in murine models, with potential implications for treating chronic inflammatory diseases. The study highlighted the compound's dual functionality as both a serotonin modulator and an anti-inflammatory agent, broadening its therapeutic scope.

In conclusion, 5-methoxyindan-1-amine (CAS: 52372-95-9) represents a versatile scaffold in medicinal chemistry, with emerging evidence supporting its utility in CNS disorders and inflammation. Ongoing research aims to elucidate its pharmacokinetics and toxicological profile, which will be pivotal for advancing it into clinical trials. Stakeholders in the pharmaceutical industry should monitor these developments closely, as they may pave the way for novel therapeutics.